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Compound of Interest

Compound Name: 4,4'-Oxydianiline

Cat. No.: B041483

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety
precautions necessary for handling 4,4'-Oxydianiline (ODA). This document is intended for an
audience of researchers, scientists, and drug development professionals who may work with
this chemical. It summarizes key quantitative data, outlines detailed experimental protocols for
its assessment, and provides visual representations of handling procedures and its
toxicological pathway.

Physicochemical and Toxicological Profile

4,4'-Oxydianiline is a synthetic aromatic amine that exists as a colorless to beige crystalline
solid at room temperature.[1][2] It is primarily used in the production of high-performance
polymers, such as polyimides and poly(ester)imides, due to their thermal stability.[1][3] While
stable under normal conditions, it is combustible and hygroscopic.[1][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of 4,4'-Oxydianiline is presented in Table 1.
This data is essential for understanding its behavior under various laboratory conditions and for
planning safe handling and storage procedures.
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Property Value References

Molecular Formula C12H12N20 [415]

Molecular Weight 200.24 g/mol [2][41[5]

Appearance Co?orless to beige crystalline 1]
solid/powder

Melting Point 188-192 °C 3114151161

Boiling Point 389.4 + 27.0 °C at 760 mmHg [4]

Flash Point 219 °C (426 °F) [51[7]

Autoignition Temperature

914°F

[7]

Vapor Pressure

10 mmHg at 240 °C

[5117]

Water Solubility

Insoluble (<0.1 mg/mL at 59°F)

[LIE3][4105]07]

log Pow (Octanol/Water

Partition Coefficient)

0.72

[6]

Toxicological Data

4,4'-Oxydianiline is classified as a toxic substance and is reasonably anticipated to be a

human carcinogen.[1] Exposure can occur through inhalation of dust and dermal contact.[1] A

summary of key toxicological data is provided in Table 2.
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BENGHE

Endpoint Value Species Method References
Acute Oral N
o 725 mg/kg Rat Not specified [4]
Toxicity (LDso)
Acute Dermal Expert
o 300.1 mg/kg - [6]
Toxicity (ATE) Judgement
Acute Inhalation 0.6 mg/L (4h, Expert ]
Toxicity (ATE) dust/mist) Judgement
) o Carcinogenic in Bioassay (dietary
Carcinogenicity ] Rat, Mouse o ] [1]18]
rats and mice administration)
Positive in
o bacterial Salmonella N
Mutagenicity o o Not specified
mutagenicity typhimurium

tests

Experimental Protocols for Hazard Assessment

The toxicological data presented above are derived from standardized experimental protocols,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD). Understanding these methodologies is crucial for interpreting the data and for
designing further studies.

Carcinogenicity Studies (OECD Guideline 451)

Carcinogenicity studies are long-term in vivo assays designed to assess the carcinogenic
potential of a chemical.[2][6][9][10]

e Principle: The test substance is administered daily to groups of laboratory animals (typically
rats and mice) for a major portion of their lifespan (e.g., 24 months for rats).[2][9]

e Animal Model: At least 50 male and 50 female animals per dose group are recommended.[2]
[91[10]

e Dose Levels: At least three dose levels are used, along with a concurrent control group. The
highest dose is intended to induce toxicity but not cause premature death.[2][9]
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Administration: For 4,4'-Oxydianiline, dietary administration was a key route of exposure in
carcinogenicity bioassays.[1][8]

Observations: Animals are observed for clinical signs of toxicity, and body weight and food
consumption are monitored. At the end of the study, a full histopathological examination is
performed on all animals.[2][9]

Repeated Dose 90-Day Oral Toxicity Study in Non-
Rodents (OECD Guideline 409)

This study provides information on the adverse effects of a substance following repeated oral
exposure for 90 days.[5][11][12][13][14]

Principle: The test substance is administered orally in graduated daily doses to several
groups of non-rodent species for 90 days.[11][12][13][14]

Animal Model: The dog is a commonly used non-rodent species.[12][13]
Dose Levels: Typically, three dose levels and a control group are used.[12][13]

Observations: Includes daily clinical observations, weekly body weight and food/water
consumption measurements, and hematology, clinical biochemistry, and urinalysis at
specified intervals. A full necropsy and histopathological examination are conducted at the
end of the study.[11][12][13]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause irritation or corrosion to the skin after
a single exposure.[1][3][4][8][15]

Principle: A single dose of the test substance is applied to a small area of the skin of an
albino rabbit for a defined period (typically 4 hours).[3][4][15]

Observations: The skin is examined for erythema (redness) and edema (swelling) at specific
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[15] The reversibility of any
observed effects is also assessed over a 14-day period.[3][4]
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Health and Safety Handling Precautions

Given its toxic and carcinogenic properties, stringent safety measures are required when

handling 4,4'-Oxydianiline.

Engineering Controls

« Ventilation: All work with 4,4'-Oxydianiline powder should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[6]

o Containment: Use of a glove box may be necessary for procedures with a high potential for
dust generation.

Personal Protective Equipment (PPE)

A comprehensive list of required PPE is provided in Table 3.
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Body Part

PPE

Specifications

Respiratory

Respirator

Required when dusts are
generated. Use a respirator
with a P3 (EN 143) or
equivalent particulate filter.[6]
[16]

Hands

Gloves

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Inspect gloves for tears or
holes before use.[6][15]

Eyes/Face

Safety glasses with side

shields, face shield

A face shield should be worn in
addition to safety glasses
when there is a risk of
splashing or dust generation.
[61[15]

Body

Laboratory coat, disposable

coveralls

A fully buttoned lab coat
should be worn. For
procedures with a high risk of
contamination, disposable

coveralls are recommended.[6]

Safe Handling and Storage

o General Handling: Avoid creating dust.[6] Do not eat, drink, or smoke in areas where 4,4'-

Oxydianiline is handled. Wash hands thoroughly after handling.[6]

o Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-

ventilated area.[6] It should be stored away from strong oxidizing agents.[1]

Emergency Procedures

Spills

A logical workflow for responding to a spill of 4,4'-Oxydianiline is depicted below.
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Figure 1. Workflow for responding to a 4,4'-Oxydianiline spill.

First Aid
Exposure Route First Aid Measures
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[6][17]

Immediately remove contaminated clothing.
) Wash skin with plenty of soap and water for at
Skin Contact . . . .
least 15 minutes. Seek immediate medical

attention.[6][17]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate
medical attention.[6][17]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) )
water. Seek immediate medical attention.[6][17]

Mechanism of Toxicity and Signaling Pathway

4,4'-Oxydianiline is genotoxic and its carcinogenicity is believed to be linked to its metabolic
activation and subsequent interaction with DNA. Recent research has shown that 4,4'-
Oxydianiline undergoes N-acetylation in human bronchial epithelial cells.[18] This metabolic
process can lead to the formation of reactive intermediates that can bind to DNA, forming DNA
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adducts. This DNA damage, if not properly repaired, can lead to mutations and ultimately
cancer.

The induction of DNA damage triggers a cellular response known as the DNA Damage
Response (DDR) pathway. A key event in this pathway is the phosphorylation of the histone
variant H2AX to form yH2AX, which serves as a marker for DNA double-strand breaks.[18] The
presence of yH2AX indicates the activation of the DDR signaling cascade, which can lead to
cell cycle arrest, DNA repair, or apoptosis (programmed cell death).

A simplified diagram of the proposed toxicological pathway is presented below.
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Figure 2. Proposed toxicological pathway of 4,4'-Oxydianiline.
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Conclusion

4,4'-Oxydianiline is a valuable industrial chemical with significant health hazards, including
carcinogenicity. A thorough understanding of its properties and strict adherence to safety
protocols are paramount for researchers and professionals working with this compound. This
guide provides a foundational understanding of the necessary precautions, from handling and
storage to emergency response, to ensure a safe laboratory environment. Continuous review
of safety data sheets and relevant literature is recommended to stay informed of the latest
safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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